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Compound of Interest

Compound Name: dCBP-1

Cat. No.: B8180490

For researchers and scientists in the field of drug development, the proper handling and
disposal of potent chemical compounds like dCBP-1 is a critical aspect of laboratory safety and
operational integrity. This guide provides a comprehensive, step-by-step procedure for the safe
disposal of dCBP-1, ensuring the protection of personnel and the environment.

dCBP-1 is a potent and selective heterobifunctional degrader of p300/CBP and is classified as
a toxic substance.[1] It is a moderate to severe irritant to the skin and eyes.[1] Due to its nature
as a pharmaceutically active ingredient, handling should be restricted to personnel trained in
the management of potent compounds.[1]

Chemical and Safety Data

To facilitate safe handling and disposal, key data for dACBP-1 is summarized below.
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Property

Value

Source

Chemical Name

5H-Pyrazolo[4,3-c]pyridine-5-
carboxamide, 3-[7-
(difluoromethyl)-3,4-dihydro-6-
(1-methyl-1H-pyrazol-4-
yl)-1(2H)-quinolinyl]-1-[1-[15-
[[2-(2,6-dioxo-3-piperidinyl)-
2,3-dihydro-1,3-dioxo-1H-
isoindol-5-yllJamino]-1-oxo-
4,7,10,13-tetraoxapentadec-1-
yl]-4-piperidinyl]-1,4,6,7-
tetrahydro-N-methyl-

Selleck Chemicals

CAS Number

2484739-25-3

MedKoo Biosciences

Molecular Formula

C51H63F2N11010

MedKoo Biosciences

Molecular Weight

1028.13 g/mol

MedKoo Biosciences

Appearance

Solid powder

MedKoo Biosciences

Hazard Description

Toxic. Contains a
pharmaceutically active
ingredient. Moderate to severe

irritant to the skin and eyes.

Selleck Chemicals

Decomposition

Emits toxic fumes such as
carbon monoxide under fire

conditions.

Selleck Chemicals

Experimental Protocol: Step-by-Step Disposal

Procedure

The following protocol outlines the necessary steps for the proper disposal of dCBP-1 waste,

including contaminated materials.

1. Personal Protective Equipment (PPE):
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Wear a standard laboratory coat, safety glasses with side shields or goggles, and chemical-
resistant gloves (nitrile or neoprene).

For handling larger quantities or when there is a risk of aerosolization, a fit-tested N95 or
higher-level respirator and a face shield are recommended.

. Waste Segregation and Collection:

Solid Waste:

o Collect all dCBP-1 solid waste, including unused or expired product, contaminated
personal protective equipment (gloves, disposable lab coats), and any contaminated lab
supplies (e.g., weigh boats, pipette tips, tubes) in a dedicated, clearly labeled hazardous
waste container.

o The container must be made of a material compatible with the chemical and have a
secure, tight-fitting lid.

o The label should clearly state "Hazardous Waste," "Toxic," and "dCBP-1."

Liquid Waste:

o Collect all solutions containing dCBP-1 in a dedicated, leak-proof, and shatter-resistant
hazardous waste container.

o The container should be clearly labeled with "Hazardous Waste," "Toxic," "dCBP-1," and
the solvent system used (e.g., DMSO, aqueous solutions).

o Do not mix dCBP-1 waste with other chemical waste streams unless explicitly permitted
by your institution's environmental health and safety (EHS) department.

. Decontamination of Work Surfaces:

After handling dCBP-1, thoroughly decontaminate all work surfaces (e.g., benchtops, fume
hood surfaces) and equipment.

Use a suitable decontamination solution as recommended by your institution's EHS
guidelines (e.g., a solution of detergent and water, followed by a solvent rinse if appropriate).
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» All materials used for decontamination (e.g., wipes, paper towels) must be disposed of as
solid hazardous waste.

4. Storage of Hazardous Waste:

o Store the sealed hazardous waste containers in a designated, secure, and well-ventilated
secondary containment area.

e This area should be away from incompatible chemicals and general laboratory traffic.
5. Final Disposal:

» Arrange for the collection and disposal of the hazardous waste through your institution's EHS
department or a licensed hazardous waste disposal contractor.

» Never dispose of dCBP-1 waste down the drain or in the regular trash.

Logical Workflow for dCBP-1 Disposal

The following diagram illustrates the decision-making and procedural flow for the proper
disposal of dCBP-1.

‘‘‘‘‘‘

Click to download full resolution via product page

Caption: Workflow for the safe disposal of dCBP-1.

© 2025 BenchChem. All rights reserved. 4/6 Tech Support


https://www.benchchem.com/product/b8180490?utm_src=pdf-body
https://www.benchchem.com/product/b8180490?utm_src=pdf-body
https://www.benchchem.com/product/b8180490?utm_src=pdf-body
https://www.benchchem.com/product/b8180490?utm_src=pdf-body-img
https://www.benchchem.com/product/b8180490?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b8180490?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Safety Operating Guide

Check Availability & Pricing

In the event of an accidental release, it is imperative to wear a self-contained breathing
apparatus and protective clothing to prevent contact with skin and eyes.[1] Following these
procedures will ensure a safe laboratory environment and compliance with institutional and
regulatory standards.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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